Cas no 66482-44-8 (2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)-)

• Product Name: 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)-
• CAS No: 66482-44-8
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 4122250
• PubChem ID: 6164379
• Update Time: 2025-05-30

2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)-
• 3-(2-chlorophenyl)-2-methylacrylic acid
• 3-(2-chlorophenyl)-2-methylprop-2-enoic acid
• EN300-118091
• (E)-3-(2-chlorophenyl)-2-methylprop-2-enoic acid
• G38044
• AE-508/43284223
• 659-612-7
• (E)-3-(2-chlorophenyl)-2-methylacrylic acid
• 1614-98-8
• NS-01957
• 66482-44-8
• MFCD00092192
• SCHEMBL1627491
• 2-chloro-alpha-methylcinnamic acid
• 3-(2-Chlorophenyl)-2-methyl-2-Propenoicacid
• AKOS006274906
• (2E)-3-(2-chlorophenyl)-2-methylprop-2-enoic acid

• Inchi： 1S/C10H9ClO2/c1-7(10(12)13)6-8-4-2-3-5-9(8)11/h2-6H,1H3,(H,12,13)/b7-6+
• InChI Key： OYWFDXZJJUELMZ-VOTSOKGWSA-N
• SMILES： C(O)(=O)/C(/C)=C/C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 196.0291072Da
• Monoisotopic Mass: 196.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)-

Comprehensive Overview of 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- (CAS No. 66482-44-8)

2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- (CAS No. 66482-44-8) is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, often referred to as a chlorophenyl-substituted acrylic acid derivative, is characterized by its unique molecular structure, which includes a 2-chlorophenyl group and a methyl substitution on the propenoic acid backbone. Its (2E)-configuration further distinguishes it from other isomers, making it a subject of interest in synthetic chemistry and material science.

The chemical properties of 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- are influenced by its functional groups. The presence of the chlorophenyl moiety enhances its reactivity in certain chemical reactions, while the acrylic acid component provides versatility in polymerization processes. Researchers have explored its potential as a building block for advanced materials, including coatings, adhesives, and specialty polymers. Its thermal stability and solubility in common organic solvents make it a practical choice for laboratory and industrial applications.

In recent years, the demand for functionalized acrylic derivatives like 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- has increased due to their role in developing high-performance materials. For instance, its incorporation into polymer matrices can improve mechanical strength and chemical resistance, addressing key challenges in sectors such as automotive, electronics, and packaging. Additionally, its photoreactive properties have sparked interest in UV-curable coatings, a growing market driven by environmental regulations and the shift toward sustainable technologies.

From a synthetic chemistry perspective, 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- serves as a valuable intermediate. Its electron-withdrawing chloro group facilitates nucleophilic substitution reactions, enabling the creation of more complex molecules. This has led to its use in pharmaceuticals, agrochemicals, and dyestuffs, where precise molecular modifications are critical. The compound’s stereochemistry also plays a role in biological activity, making it a candidate for drug discovery programs targeting specific receptors or enzymes.

The market dynamics for 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- reflect broader trends in the fine chemicals industry. With increasing emphasis on green chemistry and sustainable synthesis, manufacturers are exploring eco-friendly production methods for such compounds. Questions like "How is 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- synthesized?" or "What are the applications of chlorophenyl-substituted acrylic acids?" are frequently searched, highlighting the need for accessible technical information.

In conclusion, 2-Propenoic acid, 3-(2-chlorophenyl)-2-methyl-, (2E)- (CAS No. 66482-44-8) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, combined with its versatile reactivity, make it a valuable asset in both research and commercial settings. As innovation continues in material science and synthetic chemistry, this compound is likely to remain a focal point for advancements in high-value chemical applications.